Cas no 2172198-63-7 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-hydroxybenzoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-hydroxybenzoic acid
• CAS No: 2172198-63-7
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 5849129
• PubChem ID: 165448969
• Update Time: 2025-10-12

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-hydroxybenzoic acid
• 2172198-63-7
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-5-hydroxybenzoic acid
• EN300-1493415

• Inchi： 1S/C26H24N2O6/c1-15(24(30)28-23-11-10-16(29)12-21(23)25(31)32)13-27-26(33)34-14-22-19-8-4-2-6-17(19)18-7-3-5-9-20(18)22/h2-12,15,22,29H,13-14H2,1H3,(H,27,33)(H,28,30)(H,31,32)
• InChI Key： KGWUOBBMCYDJTB-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC1C=CC(=CC=1C(=O)O)O)=O)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 125Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-hydroxybenzoic acid

Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-hydroxybenzoic acid (CAS No. 2172198-63-7)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-hydroxybenzoic acid, identified by its CAS number 2172198-63-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in the development of novel therapeutic agents.

The molecular structure of this compound is characterized by a combination of functional groups that contribute to its unique chemical and biological properties. The presence of a fluoren-9-yl methoxycarbonyl moiety and an amino group in the side chain, along with a 5-hydroxybenzoic acid backbone, suggests potential interactions with biological targets such as enzymes and receptors. These structural features are crucial in determining the compound's pharmacokinetic behavior and its efficacy in modulating biological pathways.

In recent years, there has been a growing interest in the development of molecules that can selectively target specific disease pathways. The fluoren core is particularly notable for its ability to enhance binding affinity and stability in drug-like molecules, which has been leveraged in the design of various pharmaceuticals. The 5-hydroxybenzoic acid component adds another layer of complexity, as hydroxylated aromatic rings are known to participate in hydrogen bonding interactions, further influencing the compound's binding profile.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and degenerative diseases. Current research indicates that molecules with similar structural motifs can inhibit key enzymes involved in pro-inflammatory signaling pathways. The methylpropanamido group further enhances the compound's solubility and bioavailability, which are critical factors for drug development. These properties make it an attractive candidate for further investigation in preclinical models.

The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-hydroxybenzoic acid involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the fluoren-9-yl methoxycarbonyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic core efficiently. These methodologies highlight the compound's synthetic challenge but also underscore its significance in modern drug discovery.

Recent studies have begun to explore the pharmacological properties of this compound using both in vitro and in vivo models. Initial findings suggest that it exhibits moderate activity against certain inflammatory markers, comparable to existing therapeutic agents but with improved selectivity. The hydroxyl group on the benzoic acid moiety appears to play a crucial role in modulating receptor interactions, which could lead to novel mechanisms of action.

The potential therapeutic applications extend beyond inflammation; researchers are also investigating its effects on neurodegenerative disorders. The ability of fluorene derivatives to cross the blood-brain barrier makes them particularly promising candidates for central nervous system (CNS) therapies. Preliminary data indicate that this compound may interact with specific neurotransmitter receptors, offering a new avenue for treating conditions such as Alzheimer's disease or Parkinson's disease.

In terms of drug development, one significant advantage of this molecule is its compatibility with various formulation strategies. Its amide and ester functionalities allow for modifications that can enhance oral bioavailability or tissue penetration. Additionally, its solubility profile makes it suitable for intravenous administration, broadening its potential clinical applications.

The regulatory landscape for novel pharmaceuticals requires thorough characterization of both safety and efficacy profiles. For compounds like 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-hydroxybenzoic acid, comprehensive toxicological studies are essential before human trials can commence. These studies will evaluate potential side effects and long-term exposure risks, ensuring that any subsequent clinical development is both safe and effective.

Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing such compounds into clinical practice. Open sharing of research findings can accelerate development timelines while fostering innovation within the scientific community. As more data becomes available on this molecule's properties, it will be increasingly important to integrate findings from multiple disciplines—chemistry, biology, pharmacology—to build a robust understanding of its potential.

The future direction for research on CAS No 2172198-63-7 includes optimizing synthetic routes for scalability and exploring structure-activity relationships (SAR) to improve potency and selectivity. Advances in computational chemistry may also aid in predicting biological activity before experimental validation becomes necessary, thereby streamlining drug discovery efforts.

In conclusion,2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-hydroxybenzoic acid represents a promising candidate for further therapeutic development due to its unique structural features and demonstrated biological activity. As research continues to uncover new applications and refine synthetic methodologies,this compound holds significant potential as part of future medical interventions across multiple disease areas.